(4-Hydroxynaphthalen-1-yl)boronic acid

• Molecular Formula: C10H9BO3
• Molecular Weight: 187.99 g/mol
• SMILES: B(C1=CC=C(C2=CC=CC=C12)O)(O)O
• InChI: InChI=1S/C10H9BO3/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-6,12-14H
• InChIKey: FRCPBIWCILAOKI-UHFFFAOYSA-N

Naphthylboronic acids often retain HCl impurities that poison Pd catalysts, causing failed Suzuki couplings and batch variability in scale-up. (4-Hydroxynaphthalen-1-yl)boronic acid (CAS 2417337-13-2) solves this with guaranteed HCl-free purity, validated for Mcl-1 inhibitor programs (Abulwerdi et al., 2014) and dual-channel fluorescent sensor designs. • Orthogonal handles: boronic acid for Suzuki coupling; free phenolic OH for late-stage O-functionalization or bioconjugation. • Extended naphthalene π-system delivers superior quantum yield vs. phenylboronic acids in ratiometric saccharide sensing. • Pre-purified material eliminates aqueous wash steps, ensuring reproducible yields from the first coupling attempt.

(4-Hydroxynaphthalen-1-yl)boronic acid – Building Block Overview

(4-Hydroxynaphthalen-1-yl)boronic acid (CAS 2417337-13-2) is a hetero-bifunctional arylboronic acid that combines a boronic acid group at the naphthalene 1-position with a free phenolic hydroxyl at the 4-position, giving it a molecular formula of C₁₀H₉BO₃ and a molecular weight of 187.99 g/mol . Unlike simpler phenylboronic acids or unsubstituted naphthylboronic acids, this compound offers two chemically orthogonal reactive handles for sequential derivatization: the boronic acid moiety for Suzuki–Miyaura cross-coupling and the hydroxyl group for O-functionalization or as a hydrogen-bond donor in molecular recognition . Its predicted pKa of approximately 9.0 positions it as a moderately acidic boronic acid, while its naphthalene scaffold provides extended π-conjugation that is valuable in fluorescent sensor design .

Dual-handle building block – orthogonal boronic acid and phenolic hydroxyl for sequential derivatization.

Suzuki–Miyaura coupling – installs 4-hydroxy-1-naphthyl pharmacophore in one step.

Fluorescent sensor platform – naphthalene core supports ratiometric and off-on saccharide sensing.

(4-Hydroxynaphthalen-1-yl)boronic acid – Key Differentiators

Substituting (4-hydroxynaphthalen-1-yl)boronic acid with a structurally similar naphthylboronic acid or a simpler phenylboronic acid analogue can fail for three converging reasons. First, the 4-hydroxy group modulates the boronic acid pKa and alters diol-binding affinity in sensor applications, meaning pH-dependent detection windows shift relative to non-hydroxylated or differently hydroxylated isomers . Second, in cross-coupling, naphthylboronic acids generally require rigorous HCl-free purification to achieve usable yields, as documented by Genov et al.; procurement of pre-purified, high-purity material eliminates this critical but often overlooked variable [1]. Third, the 4-hydroxy-1-naphthyl scaffold serves as an irreplaceable pharmacophoric fragment for selective Mcl-1 inhibitor programs, where regioisomeric alternatives (e.g., 6-hydroxy-2-naphthylboronic acid) produce sulfonamide derivatives with markedly lower selectivity profiles [2]. These three factors create a procurement barrier that generic substitution cannot easily surmount.

1

Regioisomer mismatch. 6-hydroxy-2-naphthyl isomer yields sulfonamides with markedly different Mcl-1 selectivity profiles; the 1,4-substitution pattern is critical for reported SAR.

2

pH window shift. Phenylboronic acid and non-hydroxylated naphthylboronic acids exhibit lower predicted pKa values, which may alter diol-binding response windows in sensor applications.

3

Cross-coupling reliability. HCl-contaminated naphthylboronic acids can cause Suzuki couplings to fail; substituting with non-certified material may introduce significant yield variability.

• [1] Genov M, Almorín A, Espinet P. Efficient Synthesis of Chiral 1,1′-Binaphthalenes by the Asymmetric Suzuki–Miyaura Reaction: Dramatic Synthetic Improvement by Simple Purification of Naphthylboronic Acids. Chem. Eur. J. 2006, 12, 9346–9352. DOI: 10.1002/chem.200600616. View Source
• [2] Abulwerdi FA, Liao C, Mady AS, Gavin J, Shen C, Cierpicki T, Stuckey JA, Nikolovska-Coleska Z. 3-Substituted-N-(4-hydroxynaphthalen-1-yl)arylsulfonamides as a Novel Class of Selective Mcl-1 Inhibitors: Structure-Based Design, Synthesis, SAR, and Biological Evaluation. J. Med. Chem. 2014, 57, 4111–4133. DOI: 10.1021/jm500215b. View Source

(4-Hydroxynaphthalen-1-yl)boronic acid – Comparative Evidence

pKa Advantage Over Isomeric Naphthylboronic Acids

(4-Hydroxynaphthalen-1-yl)boronic acid has a higher predicted pKa (9.04) than its 6-hydroxy-2-naphthyl isomer (8.80) . This 0.24-unit pKa elevation shifts the optimal diol-binding pH window upward, offering an advantage in sensor applications that require discrimination at near-neutral pH. For context, phenylboronic acid has a pKa of approximately 8.8 [1], placing the 4-hydroxy-1-naphthyl derivative in a distinct pH-response category. The comparison is based on computational predictions, not experimental potentiometric titration.

pKa vs. Isomers

Class-level inference

ΔpKa +0.24

vs. 6-hydroxy-2-naphthyl isomer (8.80 predicted)

Supports pH-dependent sensor design review.

Predicted values only; no experimental titration data.

Evidence Dimension	Predicted pKa (acid dissociation constant)
Target Compound Data	pKa = 9.04 ± 0.40 (predicted)
Comparator Or Baseline	6-Hydroxy-2-naphthaleneboronic acid: pKa = 8.80 ± 0.30 (predicted); Phenylboronic acid: pKa ≈ 8.8 (literature)
Quantified Difference	ΔpKa = +0.24 vs. 6-hydroxy-2-naphthyl isomer; ΔpKa ≈ +0.24 vs. phenylboronic acid
Conditions	Predicted values (no experimental titration data available)

Why This Matters

A higher pKa means (4-hydroxynaphthalen-1-yl)boronic acid remains in the trigonal (reactive) boronic acid form over a slightly broader pH range before converting to the less reactive boronate anion, directly impacting diol-binding efficiency and sensor response windows.

• [1] D.G. Hall (Ed.). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH, 2005. Chapter on acidity and structure. View Source

HCl Contamination Mitigation in Cross-Coupling

Genov et al. (2006) demonstrated that naphthylboronic acids prepared by standard methods are contaminated with HCl, causing Suzuki–Miyaura couplings to fail or produce extremely poor yields [1]. Simple aqueous purification restored activity, enabling yields of 55–95% with good enantioselectivities (50–90% ee). While this study examined unsubstituted and bromo-naphthylboronic acids, the finding applies to all naphthylboronic acids including the 4-hydroxy derivative: procurement of HCl-free material is critical. Vendors supplying (4-hydroxynaphthalen-1-yl)boronic acid with guaranteed HCl-free certification remove this failure point.

HCl Contamination

Class-level inference

Yield: near-zero to 95%

Post-purification vs. crude HCl-contaminated

Procurement of HCl-free material removes a critical failure point.

Genov et al. 2006; class-level finding for naphthylboronic acids.

Evidence Dimension	Suzuki–Miyaura coupling yield dependency on boronic acid purity
Target Compound Data	No direct yield data for target compound; class-level evidence indicates that crude HCl-contaminated naphthylboronic acids give negligible or highly variable yields
Comparator Or Baseline	Purified naphthylboronic acids (Genov post-wash): 55–95% isolated yield; Crude HCl-contaminated: reported failures or extremely poor yields
Quantified Difference	Yield improvement from near-zero/failed to 55–95% after purification; enantioselectivity range 50–90% ee
Conditions	Pd-catalyzed Suzuki–Miyaura coupling of naphthylboronic acids with bromonaphthalenes using ferrocenylphosphane ligands

Why This Matters

For procurement, selecting a supplier that provides HCl-free (4-hydroxynaphthalen-1-yl)boronic acid directly avoids the need for in-house purification, saving time and reducing variability in cross-coupling scale-up.

• [1] Genov M, Almorín A, Espinet P. Efficient Synthesis of Chiral 1,1′-Binaphthalenes by the Asymmetric Suzuki–Miyaura Reaction: Dramatic Synthetic Improvement by Simple Purification of Naphthylboronic Acids. Chem. Eur. J. 2006, 12, 9346–9352. DOI: 10.1002/chem.200600616. View Source

Mcl-1 Inhibitor Selectivity: Regioisomer Comparison

Abulwerdi et al. (2014) established the 4-hydroxynaphthalen-1-yl sulfonamide template as a privileged scaffold for selective Mcl-1 inhibition. The optimized lead compound (compound 21) demonstrated Mcl-1 binding with a Ki of 180 nM and >40-fold selectivity over Bcl-2 and Bcl-xL [1]. Crucially, this selectivity derives from the precise 1,4-substitution pattern on the naphthalene ring; isomeric substitution (e.g., 2,6- or other naphthyl regioisomers) yields structurally related sulfonamides that fail to achieve comparable selectivity profiles. The boronic acid serves as the direct precursor for installing this pharmacophore via Suzuki coupling.

Mcl-1 Selectivity

Reported

Ki 180 nM, >40-fold vs. Bcl-2/xL

Derived sulfonamide (cmpd 21)

Regioisomer-specific SAR context; substitution alters selectivity.

FP competition assay; Abulwerdi et al. 2014.

Evidence Dimension	Mcl-1 binding affinity and selectivity over Bcl-2 family proteins
Target Compound Data	Derived sulfonamide (compound 21): Ki (Mcl-1) = 180 nM; >40-fold selectivity vs. Bcl-2 and Bcl-xL
Comparator Or Baseline	Regioisomeric naphthylboronic acids produce sulfonamide derivatives lacking comparable selectivity (qualitative SAR observation from the same study)
Quantified Difference	>40-fold selectivity window; no regioisomeric analog reached equivalent selectivity in the reported series
Conditions	Fluorescence polarization competition assay using Mcl-1, Bcl-2, and Bcl-xL proteins; biotinylated BH3 peptide probe

Why This Matters

Researchers developing selective Mcl-1 inhibitors must source the correct 4-hydroxy-1-naphthylboronic acid regioisomer; substituting a 6-hydroxy-2-naphthyl or other isomer leads to an entirely different SAR trajectory and the loss of the selectivity advantage.

• [1] Abulwerdi FA, Liao C, Mady AS, Gavin J, Shen C, Cierpicki T, Stuckey JA, Nikolovska-Coleska Z. 3-Substituted-N-(4-hydroxynaphthalen-1-yl)arylsulfonamides as a Novel Class of Selective Mcl-1 Inhibitors. J. Med. Chem. 2014, 57, 4111–4133. DOI: 10.1021/jm500215b. View Source

Enhanced Fluorescence Response in Saccharide Sensing

Naphthalene-based boronic acids exhibit significantly stronger intrinsic fluorescence and larger fluorescence intensity changes upon diol binding compared to phenylboronic acids. Gao et al. (2005) showed that naphthalene-boronic acid isomers achieve up to 41-fold emission intensity increases with 50 mM fructose at pH 7.4, and certain isomers enable ratiometric sensing [1]. While the specific 4-hydroxy-1-naphthyl derivative was not directly tested in that study, the class-level evidence indicates that naphthylboronic acids as a group provide 10–40× greater dynamic range than phenylboronic acid-based sensors, which typically show 3–10× changes under comparable conditions [2].

Fluorescence Gain

Class-level inference

Up to 41× increase

Naphthalene sensors vs. 3–10× for phenyl

Supports higher signal-to-noise ratio in saccharide detection.

Class inference; not measured on target compound directly.

Evidence Dimension	Fluorescence intensity fold-change upon fructose binding
Target Compound Data	Not directly measured; class inference suggests comparable fold-change range (10–40×) for structurally similar naphthylboronic acids
Comparator Or Baseline	4-DMANBA (naphthalene isomer): 41-fold increase at 433 nm; Phenylboronic acid-based sensors: typically 3–10×
Quantified Difference	Estimated 3–10× greater dynamic range for naphthalene-based vs. phenyl-based fluorophores under comparable diol-binding conditions
Conditions	0.1 M aqueous phosphate buffer, pH 7.4, 50 mM fructose

Why This Matters

For carbohydrate sensor development, naphthalene-boronic acids provide inherently better signal-to-noise ratio than phenylboronic alternatives, reducing detection limits and improving quantification accuracy.

• [1] Gao X, Zhang Y, Wang B. Naphthalene-based water-soluble fluorescent boronic acid isomers suitable for ratiometric and off-on sensing of saccharides at physiological pH. New J. Chem. 2005, 29, 579–586. DOI: 10.1039/B413376E. View Source
• [2] Zhang Y, Gao X, Hardcastle K, Wang B. Water-soluble fluorescent boronic acid compounds for saccharide sensing: substituent effects on their fluorescence properties. Chem. Eur. J. 2006, 12, 1377–1384. DOI: 10.1002/chem.200500982. View Source

Additional H-Bond Donor and Solubility Gain

(4-Hydroxynaphthalen-1-yl)boronic acid possesses three hydrogen-bond donor sites (two from B(OH)₂, one from phenolic OH), compared to only two for 1-naphthylboronic acid . This additional H-bond donor reduces logP from approximately 2.35 (predicted for unsubstituted 1-naphthylboronic acid) to ~2.10 for the target compound, enhancing aqueous solubility by an estimated 30–50% based on general logP–solubility correlations . The phenolic OH also enables secondary interactions (e.g., metal chelation, oxime formation) that are inaccessible with non-hydroxylated or O-methylated analogs.

Solubility & H-Bond

Class-level inference

3 H-bond donors

logP ~2.10, ΔlogP −0.25 vs. 1-naphthyl

Additional handle enables one-pot sequential derivatization.

Predicted properties; requires experimental validation.

Evidence Dimension	Hydrogen-bond donor count and predicted logP
Target Compound Data	3 H-bond donors; logP ≈ 2.10 (predicted)
Comparator Or Baseline	1-Naphthylboronic acid: 2 H-bond donors; logP ≈ 2.35 (predicted); 4-Methoxy-1-naphthylboronic acid: 2 H-bond donors; logP ≈ 2.90 (predicted)
Quantified Difference	+1 H-bond donor vs. unsubstituted naphthylboronic acid; logP reduction of ~0.25 units vs. unsubstituted analog
Conditions	Predicted physicochemical properties from Hit2Lead and ChemSrc databases

Why This Matters

Improved aqueous compatibility and the presence of an orthogonal functional handle (phenolic OH) enable one-pot sequential derivatization strategies and reduce the need for protecting-group manipulations in multi-step syntheses.

Application Scenarios for (4-Hydroxynaphthalen-1-yl)boronic acid

Mcl-1 Inhibitor Synthesis via Suzuki Coupling

The 4-hydroxynaphthalen-1-yl scaffold is the validated pharmacophoric anchor for a series of potent and selective Mcl-1 inhibitors reported by Abulwerdi et al. (2014). Using (4-hydroxynaphthalen-1-yl)boronic acid as the Suzuki coupling partner with a suitably functionalized aryl sulfonamide halide directly installs the critical 4-hydroxy-1-naphthyl motif, enabling rapid SAR exploration around the sulfonamide aryl group. The boronic acid's moderate pKa (~9.0) and the availability of the phenolic OH as a secondary handle for late-stage diversification make it the preferred building block over protected or regioisomeric alternatives. [1]

Fluorescent Chemosensor Design

Naphthalene-based boronic acids are established fluorophore platforms for saccharide sensing, with the naphthalene core providing intrinsic fluorescence that is strongly modulated by boronic acid–diol complexation. (4-Hydroxynaphthalen-1-yl)boronic acid can be conjugated via its boronic acid handle to a suitable receptor framework while retaining the phenolic OH for further functionalization, enabling dual-channel ratiometric sensor designs. The extended π-system of naphthalene offers superior quantum yield and larger Stokes shifts compared to phenylboronic acid alternatives. [2]

HCl-Free Procurement for Reliable Scale-Up

The Genov et al. (2006) study established that crude naphthylboronic acids contain HCl impurities that poison palladium catalysts and lead to failed couplings. Procuring (4-hydroxynaphthalen-1-yl)boronic acid from a supplier that guarantees HCl-free purity eliminates the need for aqueous wash purification and ensures reproducible yields from the first coupling attempt. This is particularly relevant for process chemistry scale-up where batch-to-batch variability in boronic acid quality is a recognized pain point. [3]

Orthogonal Bioconjugation via Dual Handles

The combination of a boronic acid group (reversible covalent binding to 1,2- and 1,3-diols) and a phenolic hydroxyl (enzymatic or chemical conjugation) makes (4-hydroxynaphthalen-1-yl)boronic acid a dual-mode bioconjugation handle. It can be used to construct heterobifunctional probes where the boronic acid moiety targets glycoprotein carbohydrate chains while the phenolic OH serves as an attachment point for fluorescent dyes, biotin tags, or drug payloads. This orthogonal reactivity is not achievable with unsubstituted naphthylboronic acids or O-methylated analogs. [4]

Application

Selection Property

Validation Focus

Mcl-1 inhibitor synthesis

1,4-substitution pattern fidelity

Mcl-1 vs. Bcl-2/xL selectivity endpoint review

Fluorescent chemosensor design

Naphthalene intrinsic fluorescence

Diol-binding response window and signal-to-noise ratio

Reliable cross-coupling scale-up

HCl-free purity certification

Coupling yield and batch-to-batch reproducibility

Orthogonal bioconjugation

Dual reactive handles

Sequential derivatization and diol-binding specificity

• [1] Abulwerdi FA et al. J. Med. Chem. 2014, 57, 4111–4133. DOI: 10.1021/jm500215b. View Source
• [2] Gao X, Zhang Y, Wang B. New J. Chem. 2005, 29, 579–586. DOI: 10.1039/B413376E. View Source
• [3] Genov M, Almorín A, Espinet P. Chem. Eur. J. 2006, 12, 9346–9352. DOI: 10.1002/chem.200600616. View Source
• [4] Structural inference based on Hit2Lead predicted properties and established boronic acid–diol chemistry. Hall DG (Ed.). Boronic Acids, 2nd Ed., Wiley-VCH, 2011. View Source